Cas no 2171188-79-5 (3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid)

• Product Name: 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid
• CAS No: 2171188-79-5
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6148947
• PubChem ID: 165495146
• Update Time: 2025-06-11

3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid
• 3-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]phenyl}propanoic acid
• EN300-1506984
• 2171188-79-5

• Inchi： 1S/C27H26N2O5/c1-17(26(32)29-19-8-6-7-18(15-19)13-14-25(30)31)28-27(33)34-16-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-12,15,17,24H,13-14,16H2,1H3,(H,28,33)(H,29,32)(H,30,31)/t17-/m0/s1
• InChI Key： XDIBCNFOOBVJLS-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](C)C(NC1=CC=CC(=C1)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid

Introduction to 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic Acid (CAS No. 2171188-79-5)

3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid, identified by its CAS number 2171188-79-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid is characterized by its complex arrangement of functional groups, including an amino group, a carboxylic acid group, and a fluorenylmethoxycarbonyl moiety. These features contribute to its unique chemical properties and potential biological functions. The presence of the (S)-configuration at the second carbon atom adds an additional layer of specificity, which is often crucial in drug design to ensure optimal pharmacological activity.

In recent years, there has been a growing interest in developing molecules that can modulate various biological pathways. The compound 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid has been investigated for its potential role in inhibiting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Its ability to interact with biological targets at the molecular level makes it a valuable candidate for further exploration.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to mimic the effects of these molecules, potentially leading to new therapeutic strategies. For instance, studies have shown that structurally related compounds can exhibit potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. The presence of the fluorenylmethoxycarbonyl group in 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid may enhance its binding affinity to these targets, thereby improving its efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries and catalysts is particularly important in achieving the desired stereochemical configuration. This level of synthetic complexity underscores the sophistication of modern pharmaceutical chemistry and highlights the challenges faced by researchers in developing new drugs.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. These predictions can then be validated through experimental studies, providing a more comprehensive understanding of its pharmacological properties.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and protein-protein interactions. By using this compound as a probe, researchers can gain insights into complex biological processes that are difficult to study with simpler molecules.

The development of novel drug candidates is a lengthy and often challenging process. However, compounds like 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid offer hope for discovering new treatments for various diseases. Their complex structures and unique biological activities make them promising candidates for further research. As our understanding of biological systems continues to grow, so too does our ability to design molecules that can interact with them in meaningful ways.

The future of pharmaceutical research will likely see an increased focus on developing personalized medicine approaches. Compounds like 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid, with their tailored structures and specific biological activities, could play a key role in this endeavor. By understanding how these molecules interact with individual patients' biological systems, researchers can develop more effective and targeted therapies.

In conclusion, 3-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidophenyl}propanoic acid (CAS No. 2171188-79-5) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure, unique biological activities, and promising applications make it a subject worthy of continued study. As research in this area progresses, we can expect to see new insights into disease mechanisms and innovative treatments emerge.